N-(2-fluorocyclopentyl)pyrazin-2-amine

• IUPAC Name: N-(2-fluorocyclopentyl)pyrazin-2-amine
• InChI: InChI=1S/C9H12FN3/c10-7-2-1-3-8(7)13-9-6-11-4-5-12-9/h4-8H,1-3H2,(H,12,13)
• InChI Key: FSSBNGBRZPAPOT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)F)NC2=NC=CN=C2
• Molecular Formula: C9H12FN3
• Molecular Weight: 181.21 g/mol

Description

N-(2-fluorocyclopentyl)pyrazin-2-amine, also known as FCPP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. It is a cyclopentylpyrazinamine derivative that has shown promising results in various studies. In

Scientific Research Applications

Regioselective Synthesis and Fluorescence Applications

Research has shown a chemo- and regioselective copper-catalyzed amination process for producing N-aryl and N-alkyl anthranilic acid derivatives, with yields up to 99%. Notably, N-(1-Pyrene)anthranilic acid, derived through similar processes, has been utilized in metal ion-selective fluorosensing, highlighting the compound's relevance in developing selective fluorescence quenching applications in the presence of specific metal ions like Hg(II) Wolf et al., 2006.

Pyrazole Derivatives for Drug Discovery

The broad spectrum of physiological and pharmacological activities of pyrazole derivatives, as reported in several studies, underscores their potential in drug discovery. These compounds have been identified for their diverse functionality and have been targeted for the discovery of new drugs, offering opportunities to exploit their therapeutic properties Ansari et al., 2017.

Enzymatic Synthesis of Pyrazine Derivatives

A novel enzymatic mechanism by Pseudomonas fluorescens for synthesizing monocyclic pyrazines has been discovered, showcasing a unique method for pyrazine derivative synthesis from natural α-amino acids. This process involves decarboxylation and acetyl transfer, leading to the production of compounds like 2,5-dimethyl-3,6-bis(4-aminobenzyl)pyrazine, which may have implications for enzymatic synthesis strategies Masuo et al., 2020.

Antibacterial Agents and DNA Gyrase Interaction

The development of fluoro-substituted amines, specifically targeting the binding with bacterial DNA gyrase, has been explored to form ternary complexes crucial for the activity of certain antibacterial agents. This highlights the role of substituted pyridines, including N-(2-fluorocyclopentyl)pyrazin-2-amine derivatives, in enhancing the efficacy of treatments against bacterial infections Li et al., 1998.

Synthesis of Fluorinated Pyrazoles

The development of 3-amino-4-fluoropyrazoles through a novel synthetic strategy involving monofluorination and condensation with hydrazines underscores the importance of fluorinated pyrazoles in medicinal chemistry. These compounds serve as valuable building blocks for further functionalization and drug development processes Surmont et al., 2011.